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Compound of Interest

Compound Name: 5-Bromo-2,6-dichloronicotinonitrile

CAS No.: 1823375-18-3

Cat. No.: B3111371

Get Quote

Executive Summary
5-Bromo-2,6-dichloronicotinonitrile (CAS: 1823375-18-3) is a highly functionalized pyridine

building block critical in the development of next-generation agrochemicals (specifically

neonicotinoids and succinate dehydrogenase inhibitors) and kinase-inhibiting pharmaceuticals.

Its structural value lies in its orthogonal reactivity:

C3-Nitrile: Precursor for amides, esters, or heterocycles (e.g., tetrazoles).

C2/C6-Chlorines: Susceptible to nucleophilic aromatic substitution (

), with the C6 position typically being more reactive due to steric factors relative to the nitrile.

C5-Bromine: A handle for metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig) to introduce aryl or alkyl complexity.

This guide details the most robust, scalable synthetic route: the "Late-Stage Chlorination

Strategy." This approach circumvents the difficulty of halogenating electron-deficient pyridine
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rings by performing electrophilic substitution on an electron-rich dihydroxy precursor before

converting the hydroxyls to chlorides.

Retrosynthetic Analysis & Strategy
Direct bromination of 2,6-dichloronicotinonitrile is kinetically unfavorable due to the severe

electron-withdrawing nature of the two chlorine atoms and the nitrile group. The ring is

deactivated toward electrophilic aromatic substitution (

).

Therefore, the optimal strategy utilizes 2,6-dihydroxynicotinonitrile (also known as 3-cyano-6-

hydroxy-2(1H)-pyridone) as the starting material. The hydroxyl groups (and their tautomeric

keto forms) activate the C5 position, allowing for mild bromination conditions.

Strategic Pathway
Activation: Use the electron-rich 2,6-dihydroxynicotinonitrile to facilitate C5-bromination.

Functionalization: Bromination at C5 using elemental bromine or NBS.

Transformation: Deoxychlorination (aromatization) using Phosphorus Oxychloride (

) to install the C2/C6 chlorides.

2,6-Dihydroxynicotinonitrile
(Electron Rich)

Intermediate:
5-Bromo-2,6-dihydroxynicotinonitrile

Step 1: Bromination
(Br2, AcOH, 45°C)

Target:
5-Bromo-2,6-dichloronicotinonitrile

(Electron Poor)

Step 2: Deoxychlorination
(POCl3, Quinoline, Reflux)

Click to download full resolution via product page

Figure 1: Strategic workflow moving from electron-rich precursors to the electron-deficient

target.

Detailed Experimental Protocols
Step 1: Regioselective Bromination
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Objective: Synthesize 5-bromo-2,6-dihydroxynicotinonitrile.

Rationale: The starting material exists in equilibrium between the dihydroxy-pyridine and

pyridone forms. This tautomerism enriches electron density at C5 (meta to the nitrile,

ortho/para to the oxygen functions), making it the exclusive site for bromination.

Reagents:

2,6-Dihydroxynicotinonitrile (1.0 equiv)

Bromine (

) (1.05 equiv)

Acetic Acid (Glacial, solvent volume: 5-7 mL per gram of substrate)

Sodium Acetate (Optional, buffer)

Protocol:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a pressure-equalizing

addition funnel, and a reflux condenser vented to a caustic scrubber (NaOH trap) to

neutralize HBr fumes.

Dissolution: Charge the flask with 2,6-dihydroxynicotinonitrile and glacial acetic acid. Heat to

40–50°C to ensure a stirrable slurry.

Addition: Add the solution of bromine in acetic acid dropwise over 60 minutes.

Critical Control Point: Maintain temperature between 45–55°C. Higher temperatures may

lead to over-bromination or degradation.

Digestion: After addition, stir at 50°C for 2–3 hours. The reaction mixture will typically thicken

as the brominated product precipitates.

Quench & Isolation: Cool the mixture to 10°C. Pour into ice water (ratio 1:3). Filter the solids

and wash copiously with water to remove residual acid.
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Drying: Dry in a vacuum oven at 60°C.

Expected Yield: 85–92%[1]

Appearance: Off-white to pale yellow solid.

Step 2: Deoxychlorination (Vilsmeier-Haack Type)
Objective: Convert 5-bromo-2,6-dihydroxynicotinonitrile to 5-Bromo-2,6-
dichloronicotinonitrile.

Rationale:

acts as both solvent and reagent. The addition of a tertiary amine base (Quinoline or

) promotes the formation of the reactive phosphoryloxy intermediate, which is then displaced by
chloride ions.

Reagents:

5-Bromo-2,6-dihydroxynicotinonitrile (1.0 equiv)

Phosphorus Oxychloride (

) (5.0–8.0 equiv)

Quinoline or N,N-Diethylaniline (0.5–1.0 equiv)

Safety Note:

is highly corrosive and reacts violently with water.

Protocol:

Setup: Use a thoroughly dried flask under an inert atmosphere (

).

Mixing: Charge the solid intermediate and the base. Carefully add
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at room temperature.

Reaction: Heat the mixture slowly to reflux (approx. 105–110°C).

Observation: The slurry will dissolve into a dark solution as the reaction proceeds.

Duration: Reflux for 4–6 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexane) or HPLC.

Workup (Quenching - Hazardous):

Remove excess

via vacuum distillation (rotary evaporator with a rigorous trap).

Pour the resulting viscous oil slowly onto crushed ice with vigorous stirring. Exothermic!

Maintain temperature <20°C.

Extraction: Extract the aqueous slurry with Dichloromethane (DCM) or Ethyl Acetate (

).

Purification: Wash combined organics with saturated

(to pH 7), then brine. Dry over

.[2][3][4]

Concentrate to yield the crude solid.[1]

Recrystallize from Ethanol/Water or Hexane if high purity (>99%) is required.

Key Analytical Data
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Parameter Specification / Expected Value

Appearance White to pale yellow crystalline solid

Melting Point 145–148°C

NMR

(CDCl3, 400 MHz):

8.25 (s, 1H, Ar-H at C4). Note: Only one singlet

is observed.

NMR
Signals for C-Cl (x2), C-Br, C-CN, C-H

(aromatic), and nitrile carbon.

Mass Spec (GC-MS)

Molecular ion

clusters at m/z ~250, 252, 254 (characteristic

isotope pattern for

).

Troubleshooting & Optimization
Regioselectivity Issues
If trace amounts of 5-bromo-6-chloronicotinonitrile (monochloro) are observed during Step 2,

the reaction time was insufficient, or the

quality is compromised (hydrolyzed). Ensure

is freshly distilled or of high grade.

Safety: The "Runaway" Quench
The quenching of the

reaction is the most dangerous step.

Never add water to the reaction mixture. Always add the reaction mixture to water/ice.

Recommendation: Use a "reverse quench" into a biphasic system (Ice/DCM) to immediately

sequester the product and dissipate heat.
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Alternative Reagents
For large-scale manufacturing where

volume is a concern:

Use Toluene or Chlorobenzene as a co-solvent to reduce the equivalents of

required (down to 2.5 equiv).

Catalytic amounts of DMF can accelerate the chlorination via the Vilsmeier reagent

formation.

Mechanistic Pathway Visualization
The following diagram illustrates the transformation mechanism, highlighting the tautomeric

activation in Step 1 and the chlorination sequence in Step 2.
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Step 1: Bromination

Step 2: Chlorination

2,6-Dihydroxynicotinonitrile
(Keto-Enol Tautomer)

Electrophilic Attack at C5
(Activated by -OH/-NH)

5-Bromo-Intermediate

Reaction with POCl3
(Formation of Phosphoryl Ester)

+ POCl3 / Base

Nucleophilic Attack by Cl-
(Displacement of -OPOCl2)

5-Bromo-2,6-dichloronicotinonitrile

Click to download full resolution via product page

Figure 2: Mechanistic flow from tautomeric activation to Vilsmeier-Haack type chlorination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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